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Compound of Interest

Compound Name: Isobutyl lactate

Cat. No.: B1209879 Get Quote

Ensuring the safe and compliant disposal of isobutyl lactate is critical for maintaining a secure

laboratory environment and protecting our ecosystem. This document provides a

comprehensive, step-by-step guide for researchers, scientists, and drug development

professionals on the proper handling and disposal of isobutyl lactate waste. Adherence to

these procedures will minimize risks and ensure compliance with hazardous waste regulations.

Immediate Safety and Handling Precautions
Isobutyl lactate is a flammable liquid and vapor that can cause skin and serious eye irritation.

[1][2] It is crucial to handle this chemical in a well-ventilated area and wear appropriate

personal protective equipment (PPE), including safety goggles, chemical-resistant gloves, and

a lab coat. In case of a spill, immediately evacuate the area, eliminate all ignition sources, and

absorb the spill with an inert material such as sand or earth.[2][3] Do not allow the chemical to

enter drains or surface water.[1][3]

Quantitative Data Summary
The following table summarizes key quantitative data for isobutyl lactate, critical for its safe

handling and disposal.
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Property Value Source

CAS Number 597-85-5 [1]

Molecular Formula C7H14O3 [1]

Flash Point
65.56 °C (150.00 °F) - Closed

Cup
[4]

Oral LD50 (Rat) > 4,000 mg/kg (Estimated) [1]

UN Number 1993 [1]

Hazard Class Flammable liquid [1]

Solubility in Water 42 g/L at 25 °C [5]

Step-by-Step Disposal Protocol
The disposal of isobutyl lactate is governed by federal, state, and local regulations, primarily

under the Resource Conservation and Recovery Act (RCRA) in the United States.[6][7] The

following protocol outlines the necessary steps for compliant disposal.

Step 1: Waste Identification and Determination
As soon as isobutyl lactate is designated as a waste product (i.e., no longer intended for use),

it must be treated as hazardous waste.[8] This includes unused, expired, or contaminated

isobutyl lactate, as well as any materials used to clean up spills.[8]

Step 2: Waste Segregation
Proper segregation is crucial to prevent dangerous chemical reactions.[9][10]

Do not mix isobutyl lactate waste with incompatible materials such as strong oxidizing

agents, acids, or bases.[1]

Keep isobutyl lactate waste separate from other waste streams, such as non-hazardous

waste, sharps, and radioactive waste.
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Solid waste contaminated with isobutyl lactate (e.g., absorbent pads, gloves) should be

collected separately from liquid waste.[10]

Step 3: Container Selection and Labeling
The choice of container and proper labeling are critical for safety and compliance.

Container: Use a chemically compatible container that is in good condition, with a secure,

leak-proof lid.[9] Plastic or glass containers are generally suitable.[10][11] The container

must be appropriate for flammable liquids.

Labeling: As soon as waste is first added to the container, it must be labeled.[12] The label

must include:

The words "Hazardous Waste"[12]

The full chemical name: "Isobutyl Lactate"

The specific hazard characteristics (e.g., "Flammable," "Irritant")[12]

The date accumulation started.

Step 4: Waste Accumulation and Storage
Waste must be accumulated at or near the point of generation in a designated Satellite

Accumulation Area (SAA).[11][12]

The SAA must be under the control of laboratory personnel and within their line of sight.[12]

Keep the waste container tightly closed except when adding waste.[8][11]

Store the container in a well-ventilated area, away from heat, sparks, and open flames.[2]

[13]

Secondary containment, such as a spill tray, is required to capture any potential leaks.[9][10]

Step 5: Arranging for Disposal
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Hazardous waste must be removed from the laboratory by a licensed hazardous waste

contractor.[12]

Do not dispose of isobutyl lactate down the drain or in the regular trash.[1][9]

Contact your institution's Environmental Health and Safety (EHS) office to schedule a pickup.

Ensure all paperwork, including a hazardous waste manifest, is completed accurately. The

manifest system tracks the waste from its point of generation to its final disposal ("cradle-to-

grave").[7][14]

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of

isobutyl lactate.
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Caption: Workflow for the safe disposal of isobutyl lactate waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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